Cas no 61031-76-3 (2,2-dimethyl-4-oxopentanal)

• Product Name: 2,2-dimethyl-4-oxopentanal
• CAS No: 61031-76-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 953863
• PubChem ID: 12561342
• Update Time: 2025-10-28

2,2-dimethyl-4-oxopentanal Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-oxo-pentanal
• 2,2-dimethyl-4-oxopentanal
• 61031-76-3
• SCHEMBL14705734
• 4-keto-2,2-dimethyl-valeraldehyde
• EN300-125928
• DB-302113
• DTXSID10502601

• Inchi： 1S/C7H12O2/c1-6(9)4-7(2,3)5-8/h5H,4H2,1-3H3
• InChI Key： PYEFVTIOUDAUAC-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CC(C)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-dimethyl-4-oxopentanal

2,2-Dimethyl-4-Oxopentanal: A Comprehensive Overview

2,2-Dimethyl-4-Oxopentanal, also known by its CAS number 61031-76-3, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a pentanal backbone with a ketone group at the 4-position and two methyl groups attached to the second carbon. Its molecular formula is C7H10O2, and it exists as a white crystalline solid with a characteristic odor.

The synthesis of 2,2-Dimethyl-4-Oxopentanal typically involves multi-step organic reactions, often utilizing oxidation or condensation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation. These innovations are particularly relevant in the context of sustainable chemistry practices.

In terms of physical properties, 2,2-Dimethyl-4-Oxopentanal has a melting point of approximately 55°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in water is moderate, making it suitable for applications in both aqueous and organic solvents. The compound's stability under various conditions has been extensively studied, with recent research highlighting its resistance to thermal degradation at moderate temperatures.

2,2-Dimethyl-4-Oxopentanal finds extensive use in the flavor and fragrance industry due to its pleasant aroma profile. It contributes to the characteristic scent of certain fruits and is often employed as a flavor enhancer in food products. Additionally, it serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceutical agents and agrochemicals.

Recent studies have explored the potential of 2,2-Dimethyl-4-Oxopentanal in biotechnological applications. For example, researchers have investigated its role as a precursor in biosensor development and its ability to interact with specific enzymes for catalytic purposes. These findings underscore its versatility and expanding utility across diverse scientific domains.

In conclusion, 2,2-Dimethyl-4-Oxopentanal (CAS No: 61031-76-3) remains a critical compound in modern chemistry. Its unique properties and wide-ranging applications continue to drive innovation across industries. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its importance in both academic and industrial settings.